Cas no 1421493-93-7 (3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide)

3-(Benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide is a specialized organic compound featuring a benzenesulfonyl group and a trifluoromethyl-substituted phenoxyalkynyl moiety. Its unique structure combines sulfonamide and alkyne functionalities, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the benzenesulfonyl component contributes to binding affinity in target interactions. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its electrophilic and steric properties. Its well-defined synthetic route allows for precise modifications, enabling tailored applications in drug discovery and material science.
3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide structure
1421493-93-7 structure
Product Name:3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
CAS No:1421493-93-7
MF:C20H18F3NO4S
MW:425.421434879303
CID:5966182
PubChem ID:71803036
Update Time:2025-06-08

3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide
    • 3-(benzenesulfonyl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]propanamide
    • 3-(BENZENESULFONYL)-N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}PROPANAMIDE
    • 1421493-93-7
    • AKOS024554758
    • 3-(phenylsulfonyl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide
    • VU0547778-1
    • F6412-1882
    • Inchi: 1S/C20H18F3NO4S/c21-20(22,23)16-7-6-8-17(15-16)28-13-5-4-12-24-19(25)11-14-29(26,27)18-9-2-1-3-10-18/h1-3,6-10,15H,11-14H2,(H,24,25)
    • InChI Key: PTNNAEKHFDYPPQ-UHFFFAOYSA-N
    • SMILES: C(NCC#CCOC1=CC=CC(C(F)(F)F)=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

  • Exact Mass: 425.09086372g/mol
  • Monoisotopic Mass: 425.09086372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 80.8Ų

3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6412-1882-2μmol
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6412-1882-5μmol
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6412-1882-10μmol
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6412-1882-20μmol
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6412-1882-1mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
1mg
$54.0 2023-09-09
Life Chemicals
F6412-1882-2mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
2mg
$59.0 2023-09-09
Life Chemicals
F6412-1882-3mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
3mg
$63.0 2023-09-09
Life Chemicals
F6412-1882-4mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
4mg
$66.0 2023-09-09
Life Chemicals
F6412-1882-5mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
5mg
$69.0 2023-09-09
Life Chemicals
F6412-1882-10mg
3-(benzenesulfonyl)-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}propanamide
1421493-93-7
10mg
$79.0 2023-09-09

Additional information on 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide

3-(Benzenesulfonyl)-N-{4-3-(Trifluoromethyl)Phenoxybut-2-yn-1-yl}Propanamide (CAS No. 1421493-93-7): A Comprehensive Overview

3-(Benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide (CAS No. 1421493-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a benzenesulfonyl group and a trifluoromethyl-substituted phenoxybutynyl moiety, exhibits promising biological activities and potential therapeutic applications.

The molecular structure of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide is particularly noteworthy for its functional groups, which contribute to its pharmacological properties. The benzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the trifluoromethyl group imparts significant electronic effects that can influence receptor binding and biological activity. The presence of the butynyl moiety adds further complexity and reactivity to the molecule, making it a valuable candidate for various biochemical studies.

Recent research has focused on the potential therapeutic applications of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide has shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high lipophilicity and metabolic stability contribute to its prolonged half-life and sustained biological activity in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide has also been explored for its use in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and signaling pathways. For example, a study published in the Biochemical Journal utilized this compound to investigate the role of specific kinases in cell signaling cascades, providing valuable insights into disease mechanisms.

The synthesis of 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}propanamide involves several well-established chemical reactions, including Suzuki coupling, Sonogashira coupling, and amide formation. These synthetic routes are highly efficient and scalable, making it feasible to produce this compound on a large scale for both research and commercial purposes.

In conclusion, 3-(benzenesulfonyl)-N-{4-3-(trifluoromethyl)phenoxybut-2-y n - 1 - y l } p r o p a n a m i d e s t r o n g > (CAS No. 1421493 - 9 3 - 7 ) i s a n i n t e r e s t i n g c o m p o u n d w i t h m u l t i p l e p h a r m a c o l o g i c a l p r o p e r t i e s . I t s u n i q u e s t r u c t u r e , c o m b i n e d w i t h i t s f a v o r a b l e p h a r m a c o k i n e t i c p r o f i l e , m a k e s i t a v a l u a b l e c a n d i d a t e f o r f u r t h e r d e v e l o p m e n t i n b o t h m e d i c i n a l c h e m i s t r y a n d p h a r maceutical research. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd